Cas no 1339181-29-1 ((1,2,3,4-tetrahydronaphthalen-1-yl)methanethiol)

• Product Name: (1,2,3,4-tetrahydronaphthalen-1-yl)methanethiol
• CAS No: 1339181-29-1
• MF: C₁₁H₁₄S
• MW: 178.293861865997
• CID: 6332650
• PubChem ID: 63772447
• Update Time: 2025-06-07

(1,2,3,4-tetrahydronaphthalen-1-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (1,2,3,4-tetrahydronaphthalen-1-yl)methanethiol
• 1339181-29-1
• CS-0356153
• EN300-1854173
• AKOS013083784
• SCHEMBL19308106

• Inchi： 1S/C11H14S/c12-8-10-6-3-5-9-4-1-2-7-11(9)10/h1-2,4,7,10,12H,3,5-6,8H2
• InChI Key： XRXGVNDPXVBEND-UHFFFAOYSA-N
• SMILES： SCC1C2C=CC=CC=2CCC1

Computed Properties

• Exact Mass: 178.08162162g/mol
• Monoisotopic Mass: 178.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on (1,2,3,4-tetrahydronaphthalen-1-yl)methanethiol

Introduction to (1,2,3,4-tetrahydronaphthalen-1-yl)methanethiol (CAS No. 1339181-29-1)

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology, with each molecule potentially holding the key to novel therapeutic applications. One such compound, (1,2,3,4-tetrahydronaphthalen-1-yl)methanethiol (CAS No. 1339181-29-1), has garnered attention in recent years due to its unique structural properties and promising biological activities. This introduction delves into the compound's chemical characteristics, its potential applications in medicinal chemistry, and the latest research findings that highlight its significance.

The molecular structure of (1,2,3,4-tetrahydronaphthalen-1-yl)methanethiol consists of a tetrahydronaphthalene core substituted with a methanethiol group at the 1-position. The tetrahydronaphthalene moiety, derived from the hydrogenation of naphthalene, introduces a rigid aromatic system with a cyclohexane ring fused to one of the benzene rings. This configuration imparts specific electronic and steric properties that make the compound a valuable scaffold for drug design.

In recent years, there has been a growing interest in tetrahydronaphthalene derivatives due to their potential as bioactive molecules. The methanethiol group (-CH₂-SH) adds an additional layer of complexity, enabling various chemical modifications and interactions with biological targets. Studies have shown that compounds containing this moiety exhibit diverse pharmacological effects, including anti-inflammatory, antioxidant, and anticancer properties.

One of the most compelling aspects of (1,2,3,4-tetrahydronaphthalen-1-yl)methanethiol is its versatility in medicinal chemistry. The presence of both aromatic and sulfur-containing functional groups allows for facile derivatization through various synthetic pathways. Researchers have explored its use as a precursor in the synthesis of more complex molecules with enhanced biological activity. For instance, modifications at the sulfur atom can lead to thioether or disulfide derivatives, which have been reported to exhibit improved pharmacokinetic profiles.

Recent research has focused on the potential applications of this compound in oncology. Studies indicate that tetrahydronaphthalen derivatives can interfere with key signaling pathways involved in cancer cell proliferation and survival. The methanethiol group appears to play a crucial role in modulating these pathways by acting as a scaffold for further functionalization. For example, researchers have synthesized analogs of (1,2,3,4-tetrahydronaphthalen-1-yl)methanethiol that incorporate pharmacophores known to inhibit tyrosine kinases and other enzymes implicated in tumor growth.

The anti-inflammatory potential of this compound has also been explored in preclinical studies. In vitro assays have demonstrated that certain derivatives exhibit significant inhibitory effects on inflammatory cytokines and enzymes. This makes them attractive candidates for developing novel anti-inflammatory agents targeting chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its therapeutic applications, (1,2,3,4-tetrahydronaphthalen-1-yl)methanethiol has shown promise in the field of neurobiology. Preliminary studies suggest that it may modulate neurotransmitter systems involved in pain perception and mood regulation. The ability to fine-tune its chemical structure allows for the development of molecules with specific affinities for neurotransmitter receptors or ion channels. This opens up possibilities for new treatments targeting neurological disorders such as neuropathic pain and depression.

The synthesis of (1,2,3,4-tetrahydronaphthalen-1-yl)methanethiol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts alkylation followed by reduction and thiolation steps. Advances in catalytic methods have enabled more efficient and sustainable synthesis protocols, reducing waste and improving scalability.

The compound's stability under various conditions is another critical factor to consider in its development as a pharmaceutical agent. Research has focused on understanding how environmental factors such as pH and temperature affect its integrity. Stability studies have revealed that proper formulation can significantly enhance its shelf life and bioavailability.

Evaluation of the safety profile is essential before moving from preclinical to clinical trials. Toxicological studies have been conducted to assess acute and chronic toxicity levels. These studies provide valuable insights into potential side effects and dosing regimens necessary for safe human use.

The integration of computational chemistry techniques has further accelerated the discovery process for derivatives of (1,2,3,4-tetrahydrenaphthalen-1-yl)methanethiol. Molecular modeling simulations allow researchers to predict binding affinities and interactions with biological targets with high accuracy. This approach has significantly reduced the time required for hit identification and lead optimization.

The future prospects for this compound are promising given its diverse biological activities and synthetic flexibility. Ongoing research aims to expand its therapeutic applications by exploring new derivatives with enhanced efficacy and reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this field.

In conclusion,(1，2，3，4-tetrahydronaphthalen - 1 - ylmethanethiol) (CAS No。1339181 - 29 - 1) is a multifaceted compound with significant potential in pharmaceutical research。Its unique structural features，combined with recent advancements in synthetic chemistry，make it an attractive scaffold for developing novel therapeutic agents。As research continues，this compound is likely to play an increasingly important role in addressing various medical challenges。